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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Probarbital

CAS No.: 76-76-6

Cat. No.: S599984

For qualitative tests that give a "positive" or "negative" result, the LoD is not a single concentration but an
imprecision interval characterized by concentrations C5, C50, and C95 [1]. The LoD is typically defined as

C95, the concentration at which a test sample has a 95% probability of being detected [1] [2].

e Basic Principle: Probit analysis fits data from replication experiments to a sigmoid (S-shaped) curve
representing the cumulative probability function [2]. It transforms the "hit rate” (positivity rate) at
different concentrations into "probability units" or probits [1].

e When to Use: It is particularly useful for tests like Nucleic Acid Amplification Tests (NAAT) where the

traditional approach of measuring a blank sample cannot be applied [1].

The general workflow for establishing the LoD via probit analysis is summarized in the diagram below:
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Start: Prepare Sample Dilutions

Step 1: Run Replication Experiment

Step 2: Calculate Hit Rates

Step 3: Transform to Probits

If verification fails

Step 4: Perform Linear Regression

Step 5: Predict C95 (LoD)

(Verify LoD Claim)
LoD Established
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Experimental Protocol for Probit Analysis
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Here is a detailed, step-by-step methodology for conducting a probit analysis study based on CLSI EP17-A2
guidance [1] [2].

Step Action Key Details Considerations
1. Prepare Create a series of at least 3-5  Concentrations should Use a negative clinical
Samples sample dilutions near the span the imprecision matrix as a diluent for
expected LoD. interval (from near C5 to relevance [1].
near C95).
2. Run Analyze each concentration A minimum of 20 More replicates lead to
Replicates level multiple times. replicates per level is more precise LoD
common [1]. estimates [2].
3. Record For each concentration, Calculate the hit rate ((P)) Data points with 0% or
Data record the total number of as (P = N_{pos}/N_{total}).  100% hit rates are less

4, Transform
Data

tests ((N_{total})) and the
number of positive results

((N_{pos})).

Convert hit rates ((P)) to
probits ((Y)).

Use the formula: (Y =5 +
\text{NORMSINV}(P))
(e.g., in Excel) [1].

useful for the regression

[2].

A probit of 5.0 = C50,
6.64 = C95, 3.36 =C5

[1].

5. Perform Fit a linear regression model: Use the log(_{10}) of the The regression

Regression Probit = Intercept + Slope x concentration values [1]. linearizes the S-shaped
log(_{10})(Concentration). dose-response curve.

6. Predict Calculate the log LoD = (10MN(\frac{6.64 - This predicted

LoD (C95) concentration that Intercepti{Slope})}) [1]. concentration is your

corresponds to a probit of
6.64.

analytical LoD.

Frequently Asked Questions

Q1: How do I verify a manufacturer's claimed LoD for Probarbital in my own laboratory? Verification

typically involves testing a sample at or near the claimed LoD concentration in replicate [2]. The number of
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positive results you get should fall within an expected range to confirm the claim.

e For a C95 claim with 20 replicates: You should observe between 17 and 20 positive results [2].
e For a C50 claim with 20 replicates: The positive results should be between 6 and 14 [2]. If your
results fall outside these ranges, the manufacturer's claim may not be verified for your lab.

Q2: Why is my probit analysis giving an unreliable LoD estimate? This is often due to an insufficient

number of data points or poor distribution of concentrations [2].

e Solution: Ensure you have a minimum of 3 data points between C10 and C90, with at least one
point close to C95 and another outside the C5-C95 range [1]. Collecting more data points within the
imprecision interval significantly improves reliability.

Q3: How can I express the uncertainty of my LoD estimate? You should calculate fiducial confidence
limits for your LoD (C95) [2]. Unlike traditional confidence intervals that apply to the hit rate (y-axis),

fiducial limits define a range of concentrations (x-axis) for a given hit rate.

¢ Implementation: Specialized statistical software (e.g., Minitab, MedCalc) can perform probit analysis
and calculate these confidence limits directly [2]. For the best-case scenario with good data, the
confidence interval might be approximately £20%, but with fewer data points, the uncertainty can be
much larger [2].

Graphviz Script for a Probit Curve

You can use the following Graphviz script to visualize the relationship between concentration and detection,

which is helpful for reports and presentations.
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To cite this document: Smolecule. [Probit Analysis for Limit of Detection]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b599984#improving-probarbital-detection-

limits]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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